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Compound of Interest

Compound Name:
3-amino-3-

(hydroxyimino)propanamide

Cat. No.: B5910379

Get Quote

Topic: Thermal Decomposition & Stability of Malonamide-Type Oximes Document ID: TS-MOX-

2026-03 Audience: Process Chemists, Energetic Materials Researchers, QA/QC Scientists

Core Technical Data: Thermal Properties
User Query:What is the exact thermal decomposition temperature of malonamide oxime?

Technical Response: The term "Malonamide Oxime" is often used ambiguously in industrial

contexts. It most commonly refers to Malondiamidoxime (Propanediamidoxime) or is confused

with the structurally related Diaminoglyoxime (DAG).

The thermal behavior depends heavily on the specific homolog. Refer to the table below for the

specific compound you are handling.
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Compound
Name

Chemical
Structure

Melting Point (

)

Decompositio
n Onset (

)

Hazard Profile

Diaminoglyoxime

(DAG)
203–205 °C

~203 °C (Melts

with decomp.)[1]

[2][3]

High: Energetic

precursor.[4][5]

Prone to rapid

exotherm.

Malondiamidoxi

me
165–170 °C >170 °C

Moderate:

Dehydrates to

malononitrile/pol

ymers.

Malonamide

(Ref)
172–175 °C >250 °C

Low: Stable

amide.

Isonitrosomalona

mide
175 °C (dec.) 175 °C

Moderate: Gas

evolution (

,

).

Critical Note: Amidoximes (including malonamide oximes) typically do not exhibit a clean

melting event distinct from decomposition. The endothermic melting transition is often

immediately followed by (or overlaps with) a sharp exothermic decomposition event. Do not use

melting point capillaries for safety testing.

Troubleshooting Guide: Thermal Analysis (DSC/TGA)
Issue 1: "My DSC curve shows a sharp exotherm immediately after
the endotherm. Is this normal?"
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Diagnosis: Yes. This is characteristic of Melt-Decomposition.

Mechanism: As the crystal lattice collapses (

), the molecules gain sufficient mobility to undergo intramolecular cyclization or dehydration.

Action:

Integrate the exothermic peak to calculate

(Enthalpy of Decomposition).

If

, treat the material as a potential explosive hazard.

Safety Check: Ensure you are using pinhole crimped pans or high-pressure pans.

Hermetically sealed pans may rupture violently if gas evolution (

,

,

) is rapid.

Issue 2: "TGA shows a multi-stage weight loss. What is happening?"
Diagnosis: Stepwise degradation.

Stage 1 (150–210 °C):Dehydration/Cyclization.

Loss of

(approx. 10-15% mass loss) or

.

Formation of 1,2,4-oxadiazole rings or nitrile reversion.

Stage 2 (>250 °C):Skeletal Breakdown.
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Fragmentation of the carbon backbone.

Action: Run a TGA-MS or TGA-FTIR to identify the evolved gas. If

(

) or

(

) is observed, it confirms chemical transformation rather than simple sublimation.

Issue 3: "The sample exploded in the DSC furnace."
Diagnosis: Thermal Runaway / Critical Mass Exceeded.

Cause: Malonamide oximes are precursors to energetic materials (furazans). Using too large

a sample size (>5 mg) creates a "self-heating" environment where heat cannot dissipate fast

enough.

Corrective Protocol:

Reduce sample mass to 0.5 – 1.5 mg.

Reduce heating rate from 10 °C/min to 2 °C/min or 5 °C/min.

Use Gold (Au) pans if catalytic decomposition by Aluminum (Al) is suspected (though rare

for oximes, Al can react with acidic byproducts).

Experimental Workflow: Safe Characterization
Objective: Determine

and

safely.
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Start: Unknown Malonamide Oxime Sample

Step 1: Vacuum Dry
(40°C, 4h) to remove solvent

Step 2: TGA Screening
(Open Pan, 10°C/min, N2)

Is Mass Loss > 5% below 150°C?

Result: Solvated/Wet
Re-dry sample

Yes

Step 3: DSC Preparation
(< 2 mg, Pinhole Lid, N2)

No

Step 4: DSC Run
(5°C/min to 250°C)

Step 5: Analyze Onset & Enthalpy

Click to download full resolution via product page

Figure 1: Standard Operating Procedure (SOP) for thermal characterization of energetic

oximes.

Decomposition Mechanism & Pathway
Understanding the chemistry is vital for interpreting "dirty" thermal data.[6] The decomposition

is not random; it follows specific pathways.[7]
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Mechanism:

Dehydration: The amidoxime group (

) loses water to form a cyano group (

) or cyclizes.

Cyclization: In the presence of heat, diamidoximes often cyclize to form 1,2,4-oxadiazoles or

furazans (1,2,5-oxadiazoles). This ring closure is exothermic.

Malondiamidoxime
(C3H8N4O2)

Intermediate
(Cyclization)

 Heat (>160°C)

Poly(amidoxime)
Cross-linking Slow Heat

Decomp Products
(NH3, H2O, Nitriles)

 Rapid Heat
(Thermal Runaway)

Click to download full resolution via product page

Figure 2: Simplified thermal degradation pathway.

Frequently Asked Questions (FAQ)
Q: Can I dry Malonamide Oxime in an oven at 100 °C? A:NO. While the melting point is >160

°C, prolonged exposure to 100 °C can initiate slow thermal degradation (isothermal aging).

Recommendation: Dry under vacuum at 40–50 °C max. Use a desiccator with

if water retention is stubborn.

Q: Why does the color change from white to yellow/brown during storage? A: This indicates

oxidative degradation or slow hydrolysis.

Amidoximes are sensitive to light and moisture. The yellow color often indicates the

formation of azo-linkages or trace furazan derivatives.

Action: Recrystallize from water/ethanol if purity is critical. Store in amber glass at 2–8 °C.
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Q: Is Malonamide Oxime explosive? A:

Malondiamidoxime (

): Generally considered "energetic" but not a primary explosive. It burns vigorously.

Diaminoglyoxime (

):YES. It is a known precursor to insensitive munitions but possesses significant chemical
energy. Handle with electrostatic discharge (ESD) precautions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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